N-benzyl-4-(formylamino)benzenesulfonamide
Overview
Description
N-benzyl-4-(formylamino)benzenesulfonamide, also known as Benzenesulfonamide, N-benzyl-4-(formylamino)-, is a chemical compound commonly used in scientific research applications. This compound is an important intermediate in the synthesis of various drugs and has been extensively studied for its potential therapeutic properties.
Mechanism of Action
The mechanism of action of N-benzyl-4-(formylamino)benzenesulfonamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in inflammation and tumor growth.
Biochemical and Physiological Effects
N-benzyl-4-(formylamino)benzenesulfonamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and reduce the proliferation of cancer cells. It has also been found to possess antiviral activity against certain viruses.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-benzyl-4-(formylamino)benzenesulfonamide in lab experiments is its versatility as an intermediate in the synthesis of various drugs. It is also relatively easy to synthesize and has a high yield. However, one of the limitations of using this compound is its potential toxicity, which can pose a risk to researchers.
Future Directions
There are several future directions for the study of N-benzyl-4-(formylamino)benzenesulfonamide. One area of research is the development of new drugs based on this compound. Another area of research is the investigation of its potential therapeutic properties in the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.
Synthesis Methods
The synthesis of N-benzyl-4-(formylamino)benzenesulfonamide involves the reaction of benzylamine with 4-nitrobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reduced using sodium dithionite to yield the final product.
Scientific Research Applications
N-benzyl-4-(formylamino)benzenesulfonamide has been widely used in scientific research as an important intermediate in the synthesis of various drugs. It has also been studied for its potential therapeutic properties and has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral activities.
properties
IUPAC Name |
N-[4-(benzylsulfamoyl)phenyl]formamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3S/c17-11-15-13-6-8-14(9-7-13)20(18,19)16-10-12-4-2-1-3-5-12/h1-9,11,16H,10H2,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQFZAAAPKBBALU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNS(=O)(=O)C2=CC=C(C=C2)NC=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-4-(formylamino)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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